molecular formula C15H15Cl2NO2S B280964 N-(2,5-dichlorophenyl)-2,4,5-trimethylbenzenesulfonamide

N-(2,5-dichlorophenyl)-2,4,5-trimethylbenzenesulfonamide

Cat. No. B280964
M. Wt: 344.3 g/mol
InChI Key: ZUTQBUQRXQAHRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,5-dichlorophenyl)-2,4,5-trimethylbenzenesulfonamide, commonly known as DCTB, is a sulfonamide compound that is widely used in scientific research. DCTB is a white crystalline solid that is soluble in organic solvents like acetone and ethanol. It is a potent inhibitor of carbonic anhydrase enzymes and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

DCTB inhibits the activity of carbonic anhydrase enzymes by binding to the zinc ion in the active site of the enzyme. This prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate, leading to a decrease in the concentration of bicarbonate in the body.
Biochemical and Physiological Effects:
DCTB has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by reducing the pH of the tumor microenvironment and decreasing the activity of carbonic anhydrase enzymes. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

DCTB is a potent inhibitor of carbonic anhydrase enzymes and has been extensively used in scientific research to study the role of these enzymes in various biological processes. However, DCTB has some limitations, including its low solubility in aqueous solutions and its potential toxicity to cells at high concentrations.

Future Directions

There are many future directions for research on DCTB. One area of research is the development of more potent and selective carbonic anhydrase inhibitors based on the structure of DCTB. Another area of research is the use of DCTB as a tool to study the role of carbonic anhydrase enzymes in various diseases, including cancer, osteoporosis, and glaucoma. Additionally, there is a need for more studies on the pharmacokinetics and toxicology of DCTB to determine its safety and efficacy as a therapeutic agent.

Synthesis Methods

The synthesis of DCTB involves the reaction of 2,5-dichloronitrobenzene with 2,4,5-trimethylaniline in the presence of sulfuric acid. The resulting product is then treated with sodium hydroxide to form the sulfonamide derivative, which is then purified by recrystallization.

Scientific Research Applications

DCTB is widely used in scientific research as a tool to study the role of carbonic anhydrase enzymes in various biological processes. Carbonic anhydrases are a family of enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and are involved in many physiological processes, including respiration, acid-base balance, and bone resorption.

properties

Molecular Formula

C15H15Cl2NO2S

Molecular Weight

344.3 g/mol

IUPAC Name

N-(2,5-dichlorophenyl)-2,4,5-trimethylbenzenesulfonamide

InChI

InChI=1S/C15H15Cl2NO2S/c1-9-6-11(3)15(7-10(9)2)21(19,20)18-14-8-12(16)4-5-13(14)17/h4-8,18H,1-3H3

InChI Key

ZUTQBUQRXQAHRY-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1C)S(=O)(=O)NC2=C(C=CC(=C2)Cl)Cl)C

Canonical SMILES

CC1=CC(=C(C=C1C)S(=O)(=O)NC2=C(C=CC(=C2)Cl)Cl)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.